Cas no 625825-66-3 (Oxazole, 4-(chloromethyl)-2-(2-methylphenyl)-)
625825-66-3 structure
Product Name:Oxazole, 4-(chloromethyl)-2-(2-methylphenyl)-
CAS No:625825-66-3
MF:C11H10ClNO
MW:207.656201839447
CID:1638721
PubChem ID:22337834
Update Time:2025-04-21
Oxazole, 4-(chloromethyl)-2-(2-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Oxazole, 4-(chloromethyl)-2-(2-methylphenyl)-
- 625825-66-3
- AB63769
- JRNYDWOYNWDJJX-UHFFFAOYSA-N
- 2-o-tolyl-4-Chloromethyloxazole
- 4-(Chloromethyl)-2-(2-methylphenyl)oxazole
- SCHEMBL6487009
- 4-(CHLOROMETHYL)-2-(2-METHYLPHENYL)-1,3-OXAZOLE
- DB-152822
- 4-(chloromethyl)-2-(o-tolyl)oxazole
-
- Inchi: 1S/C11H10ClNO/c1-8-4-2-3-5-10(8)11-13-9(6-12)7-14-11/h2-5,7H,6H2,1H3
- InChI Key: JRNYDWOYNWDJJX-UHFFFAOYSA-N
- SMILES: ClCC1=COC(C2C=CC=CC=2C)=N1
Computed Properties
- Exact Mass: 207.0452
- Monoisotopic Mass: 207.0450916g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.03
Oxazole, 4-(chloromethyl)-2-(2-methylphenyl)- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
625825-66-3 (Oxazole, 4-(chloromethyl)-2-(2-methylphenyl)-) Related Products
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